N-(benzo[d][1,3]dioxol-5-yl)-2-((3-methyl-4-oxo-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-7-yl)thio)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[(3-methyl-4-oxo-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-7-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H11N5O4S2/c1-7-12(21)19-13(17-16-7)25-14(18-19)24-5-11(20)15-8-2-3-9-10(4-8)23-6-22-9/h2-4H,5-6H2,1H3,(H,15,20)
• InChI Key: DRAHJLWHZKPHTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N(C1=O)N=C(S2)SCC(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C14H11N5O4S2
• Molecular Weight: 377.4 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-((3-methyl-4-oxo-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-7-yl)thio)acetamide is a useful research compound. Its molecular formula is C14H11N5O4S2 and its molecular weight is 377.39. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d][1,3]dioxol-5-yl)-2-((3-methyl-4-oxo-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-7-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d][1,3]dioxol-5-yl)-2-((3-methyl-4-oxo-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-7-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocycle Synthesis

Research has explored the synthesis of innovative heterocycles incorporating thiadiazole moieties. These compounds have been evaluated for their insecticidal potential against pests like the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017). The creation of such heterocycles is significant for developing new classes of insecticides with specific target pests.

Antimicrobial Activity

The antimicrobial properties of various synthesized compounds, including those bearing the N-(benzo[d]thiazol-2-yl) moiety, have been investigated. These compounds have shown promise in inhibiting the growth of several bacteria and fungi strains, presenting a potential avenue for the development of new antimicrobial agents (Rezki, 2016).

Anti-inflammatory and Enzyme Inhibition

Compounds synthesized with this chemical structure have been evaluated for their anti-inflammatory activity and ability to inhibit specific enzymes like p38α MAP kinase. This enzyme plays a crucial role in inflammatory processes, and its inhibition could lead to promising anti-inflammatory therapeutics (Tariq et al., 2018).

Anticancer Properties

The anticancer activity of novel compounds incorporating elements of this chemical structure has been explored, particularly against colon cancer, melanoma, and ovarian cancer cell lines. These studies suggest a potential for developing targeted anticancer therapies using these compounds as a basis (Kovalenko et al., 2012).